molecular formula CaO B073336 Calcium oxide CAS No. 1305-78-8

Calcium oxide

Cat. No. B073336
CAS RN: 1305-78-8
M. Wt: 56.08 g/mol
InChI Key: ODINCKMPIJJUCX-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of calcium oxide nanoparticles can be achieved through various methods, highlighting the versatility and adaptability of its production to different raw materials and applications:

  • Bio-Directed Synthesis: Using honey as a bio-agent, calcium oxide nanoparticles are synthesized through a two-step thermal decomposition method, indicating a green and sustainable approach to nanoparticle production (Arul et al., 2018).
  • Sol-Gel Method from Waste Eggshell: This environmentally friendly method utilizes eggshell waste to synthesize calcium oxide nanoparticles, showcasing an innovative approach to recycling and nanomaterial production (Habte et al., 2019).

Molecular Structure Analysis

The structural analysis of synthesized calcium oxide nanoparticles reveals:

  • Crystallite sizes and functional groups presence determined through powder X-ray diffraction (XRD) and Fourier transform infrared spectroscopy (FTIR), highlighting the nanoscale nature and purity of the synthesized CaO nanoparticles.

Chemical Reactions and Properties

Calcium oxide's reactivity is a hallmark of its utility in various applications. It reacts vigorously with water to form calcium hydroxide (slaked lime), releasing a significant amount of heat in an exothermic reaction. This property is utilized in cement and mortar production, water treatment, and as a pH regulator in various industries.

Physical Properties Analysis

Calcium oxide nanoparticles exhibit unique physical properties, such as low absorption in the visible region and specific surface morphologies, which can be tailored through synthesis methods. These properties are crucial for applications in catalysis, environmental remediation, and as additives in construction materials.

Chemical Properties Analysis

The chemical properties of calcium oxide, including its strong basicity and ability to act as a desiccant, make it an essential material in chemical synthesis, environmental pollution control, and the food industry. Its reactivity towards acids and carbon dioxide also finds applications in flue gas treatment and soil stabilization.

For more in-depth analysis and applications of calcium oxide in various fields, the cited references provide a comprehensive overview of the current state of research and development (Arul et al., 2018); (Habte et al., 2019).

Scientific Research Applications

1. CO2 Capture

  • Summary of Application: Calcium oxide nanoparticles are used for CO2 capture .
  • Methods of Application: The nanoparticles are prepared by a precipitation method, using CaCl2 and NaOH as starting raw materials . The produced nanoparticles are characterized for chemical composition, phase composition, particle size distribution, morphological features, specific surface area, and crystallite sizes .
  • Results or Outcomes: It is shown that when these CaO nanoparticles are kept at room temperature in air, they fully and spontaneously transform into CaCO3 within 3 weeks . Therefore, if this material is disposed in open fields, it is able to capture carbon dioxide from normal air slowly, but surely .

2. Biomedical Applications

  • Summary of Application: Calcium oxide nanoparticles are synthesized using Citrullus colocynthis ethanolic fruit extracts for various biomedical applications .
  • Methods of Application: The nanoparticles are synthesized using Citrullus colocynthis ethanolic fruit extracts . The synthesized nanoparticles had an average size of 35.93 ± 2.54 nm and showed an absorbance peak at 325 nm .
  • Results or Outcomes: The nanoparticles showed good biocompatibility and bioactivities .

3. Catalyst

  • Summary of Application: Calcium oxide can be used as a catalyst .
  • Methods of Application: The specific methods of application can vary depending on the reaction being catalyzed .
  • Results or Outcomes: The use of calcium oxide as a catalyst can improve the efficiency of chemical reactions .

4. Biomass Pyrolysis

  • Summary of Application: Calcium oxide is used as a catalyst in biomass catalytic pyrolysis/gasification .
  • Methods of Application: The specific methods of application can vary depending on the type of biomass and the desired end products .
  • Results or Outcomes: The use of calcium oxide as a catalyst can improve the efficiency of biomass conversion into valuable biofuels .

5. Construction Material

  • Summary of Application: Calcium oxide is commonly used in construction for making cement, mortar, and plaster .
  • Methods of Application: Calcium oxide is mixed with other materials to form construction materials like cement, mortar, and plaster .
  • Results or Outcomes: The use of calcium oxide in construction materials can improve their properties like strength and durability .

6. Desiccant

  • Summary of Application: Calcium oxide can be used as a desiccant to remove moisture from gases and liquids .
  • Methods of Application: Calcium oxide is placed in contact with the gas or liquid from which moisture needs to be removed .
  • Results or Outcomes: The use of calcium oxide as a desiccant can effectively reduce the moisture content of gases and liquids .

7. Toxic Waste Remediation

  • Summary of Application: Calcium oxide can be used as a toxic-waste remediation agent .
  • Methods of Application: The specific methods of application can vary depending on the type of waste that needs to be remediated .
  • Results or Outcomes: The use of calcium oxide in toxic waste remediation can help in the neutralization and safe disposal of hazardous waste .

8. Additive in Refractory and Paint Industries

  • Summary of Application: Calcium oxide is used as an additive in refractory and paint industries .
  • Methods of Application: Calcium oxide is mixed with other materials to form additives for refractory and paint industries .
  • Results or Outcomes: The use of calcium oxide as an additive can improve the properties of refractory materials and paints .

9. Antimicrobial Agent

  • Summary of Application: Calcium oxide can be used as an antimicrobial agent .
  • Methods of Application: The specific methods of application can vary depending on the type of microorganism that needs to be inhibited .
  • Results or Outcomes: The use of calcium oxide as an antimicrobial agent can inhibit the growth of various microorganisms .

10. Drug Delivery Agent

  • Summary of Application: Calcium oxide nanoparticles can be used as a drug delivery agent .
  • Methods of Application: The specific methods of application can vary depending on the type of drug that needs to be delivered .
  • Results or Outcomes: The use of calcium oxide nanoparticles as a drug delivery agent can improve the efficiency of drug delivery .

11. Sensor and Optoelectronics

  • Summary of Application: Calcium oxide nanoparticles can be used in sensors and optoelectronics .
  • Methods of Application: The specific methods of application can vary depending on the type of sensor or optoelectronic device .
  • Results or Outcomes: The use of calcium oxide nanoparticles can improve the performance of sensors and optoelectronic devices .

12. Catalysis

  • Summary of Application: Calcium oxide nanoparticles can be used in catalysis .
  • Methods of Application: The specific methods of application can vary depending on the type of reaction that needs to be catalyzed .
  • Results or Outcomes: The use of calcium oxide nanoparticles as a catalyst can improve the efficiency of chemical reactions .

13. Surface Capping

  • Summary of Application: Calcium oxide nanoparticles (CaO-NPs) with different surface chemistries are investigated for biological properties .
  • Methods of Application: Green synthesis is achieved using an aqueous extract of Potentilla bifurca while chemical synthesized polyethylene glycol (PEG) and cetyltrimethylammonium bromide (CTAB)-coated CaO-NPs are prepared using a facile coprecipitation approach .
  • Results or Outcomes: The study reveals that green synthesis results in CaO-NPs with high antioxidant and dispersion properties while chemical synthesis in particular CTAB-coated CaO-NPs exhibits remarkably high antibacterial, antifungal, and leishmancidal properties .

14. Pellet for CO2 Capture and Kinetic Analysis

  • Summary of Application: Calcium oxide can be used as a pellet for CO2 capture and kinetic analysis .
  • Methods of Application: The specific methods of application can vary depending on the type of CO2 capture and kinetic analysis .
  • Results or Outcomes: The use of calcium oxide as a pellet for CO2 capture and kinetic analysis can improve the efficiency of CO2 capture .

15. Diabetes Treatment

  • Summary of Application: Calcium oxide nanoparticles can be used for treating different ailments including diabetes .
  • Methods of Application: The specific methods of application can vary depending on the type of diabetes treatment .
  • Results or Outcomes: The use of calcium oxide nanoparticles can improve the efficiency of diabetes treatment .

Safety And Hazards

Calcium oxide is considered hazardous. It causes skin irritation, serious eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust and to wear protective gloves, clothing, and eye/face protection .

Future Directions

Calcium oxide nanoparticles have been studied for CO2 capture . When these nanoparticles are kept at room temperature in air, they fully and spontaneously transform into CaCO3 within 3 weeks, capturing carbon dioxide from normal air . This suggests potential future applications in carbon capture and storage .

properties

IUPAC Name

oxocalcium
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InChI

InChI=1S/Ca.O
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InChI Key

ODINCKMPIJJUCX-UHFFFAOYSA-N
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Canonical SMILES

O=[Ca]
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Molecular Formula

CaO
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Molecular Weight

56.08 g/mol
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Physical Description

Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers., Dry Powder; Dry Powder, Liquid; Dry Powder, Liquid, Other Solid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Odourless, hard, white or greyish white masses of granules, or white to greyish powder, White or gray, odorless lumps or granular powder; [NIOSH], WHITE HYGROSCOPIC CRYSTALLINE POWDER., White or gray, odorless lumps or granular powder.
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Boiling Point

5162 °F at 760 mmHg (NIOSH, 2023), 2850 °C, 5162 °F
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Flash Point

Not flammable
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Solubility

Reacts with water (NIOSH, 2023), Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol, Reacts with water, Soluble in water forming calcium hydroxide and generating large a quantity of heat., Soluble in acids, glycerol, sugar solution; practically insoluble in alcohol, 1 g is sol in about 840 mL water and 1740 mL boiling water, Solubility in water: reaction, Reacts
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Density

3.3 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.34 g/cu cm, Relative density (water = 1): 3.3-3.4, 3.34
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
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Impurities

Calcium carbonate; magnesium, iron, and aluminum oxides., Grades of purity: 96-97%
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Product Name

Calcium oxide

Color/Form

Grey-white, cubic crystals, Colorless, cubic, white crystals, Crystals, white or grayish white lumps, or granular powder, Greyish-yellow, hydroscopic lumps

CAS RN

1305-78-8
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Melting Point

4662 °F (NIOSH, 2023), 2613 °C, Lime becomes incandescent when heated to near its melting point (2500 °C), 2570 °C, 4662 °F
Record name CALCIUM OXIDE
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Record name CALCIUM OXIDE
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URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1615
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name CALCIUM OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0409
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name CALCIUM OXIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/203
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Calcium oxide
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0093.html
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